Cas no 19044-88-3 (Oryzalin)

• Product Name: Oryzalin
• CAS No: 19044-88-3
• MF: C₁₂H₁₈N₄O₆S
• MW: 346.359521389008
• MDL: MFCD00078725
• CID: 51205
• Update Time: 2026-05-14

Oryzalin Chemical and Physical Properties

Names and Identifiers

• Oryzalin
• dirimal
• ryzelan
• surflan
• 3,5-dinitro-N4,N4-dipropylsulfanilamide
• 4-(Dipropylamino)-3,5-dinitrobenzenesulfonamide
• 3,5-DINITRO-4-(DIPROPYLAMINO)BENZENE SULFONAMIDE
• 3,5-Dinitro-N',N'-dipropylsulfanilamide
• 3,5-dinitro-n(sup4),n(sup4)-dipropyl-sulfanilamid
• 3,5-Dinitro-N(sup4),N(sup4)-dipropylsulfanilamide
• 3,5-dinitro-n4,n4-dipropylsulphanilamide
• 3,5-Dintro-N4,N4-dipropylsulfanilamide
• Oryzalin Solution
• 3,5-Dinitro-4-dipropylamino-benzenesulphonamide
• 4-(dipropylamino)-3,5-dinitrobenzene-1-sulfonamide
• Caswell No. 623A
• Dinitrodipropylsulfanilamide
• Dirimal Extra
• EL 119
• el-119
• Rycelan
• Rycelon
• Aids057076
• SURFLAN(R)

• MDL： MFCD00078725
• Inchi： 1S/C12H18N4O6S/c1-3-5-14(6-4-2)12-10(15(17)18)7-9(23(13,21)22)8-11(12)16(19)20/h7-8H,3-6H2,1-2H3,(H2,13,21,22)
• InChI Key： UNAHYJYOSSSJHH-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.09500
• Monoisotopic Mass: 346.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 163A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.2
• Melting Point: 141 ºC
• Boiling Point: 514°Cat760mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.6000 (estimate)
• PSA: 163.42000
• LogP: 4.60430
• Solubility: Uncertain

Oryzalin Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S60
• RTECS：WO9350000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: >10 g/kg (Decker, Johnson)
• Risk Phrases：R51/53
• Safety Term：S60
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines